3-(3,4,5-trimethyl-1H-pyrazol-1-yl)benzoic acid

• IUPAC Name: 3-(3,4,5-trimethylpyrazol-1-yl)benzoic acid
• InChI: InChI=1S/C13H14N2O2/c1-8-9(2)14-15(10(8)3)12-6-4-5-11(7-12)13(16)17/h4-7H,1-3H3,(H,16,17)
• InChI Key: KTUNYMWLYJTJJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=CC=CC(=C2)C(=O)O)C
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

3-(3,4,5-trimethyl-1H-pyrazol-1-yl)benzoic acid is a chemical compound that has gained considerable attention in the scientific community due to its potential use in various research applications. This compound is also known as 'TMPB' and has been synthesized by several methods.

Mechanism of Action

The mechanism of action of TMPB involves the formation of a covalent bond between the compound and the catalytic cysteine residue of the PTP enzyme. This covalent bond results in the irreversible inhibition of the enzyme activity.
Biochemical and physiological effects:
TMPB has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity in animal models of diabetes. However, further studies are required to determine the exact mechanism by which TMPB exerts these effects.

Advantages and Limitations for Lab Experiments

The advantages of using TMPB in lab experiments include its high selectivity for certain PTPs, its ability to irreversibly inhibit enzyme activity, and its relatively easy synthesis. However, limitations such as its low solubility in aqueous solutions and potential off-target effects should be taken into consideration.

Future Directions

Several future directions for research involving TMPB can be identified. These include the development of more efficient synthesis methods, the identification of new PTP targets for TMPB, and the investigation of potential therapeutic applications of TMPB in diseases such as cancer and diabetes.
In conclusion, 3-(3,4,5-trimethyl-1H-pyrazol-1-yl)benzoic acid is a valuable tool for scientific research due to its ability to selectively inhibit the activity of certain PTPs. Its potential applications in disease research make it an exciting area of study for future research.

Synthesis Methods

The most commonly used method for the synthesis of TMPB involves the reaction of 3,4,5-trimethylpyrazole with 2-bromobenzoic acid in the presence of a base such as potassium carbonate. The resulting product is then purified by recrystallization. Other methods such as the use of N-bromosuccinimide and benzoyl chloride have also been reported.

Scientific Research Applications

TMPB has been extensively used in scientific research due to its ability to inhibit the activity of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a crucial role in regulating cellular signaling pathways, and their dysregulation has been implicated in several diseases such as cancer, diabetes, and autoimmune disorders. TMPB has been shown to selectively inhibit the activity of certain PTPs, making it a valuable tool for studying the role of these enzymes in disease pathogenesis.